Cas no 1697599-56-6 (Tert-butyl 3-(2-methylprop-2-enoyl)morpholine-4-carboxylate)

• Product Name: Tert-butyl 3-(2-methylprop-2-enoyl)morpholine-4-carboxylate
• CAS No: 1697599-56-6
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5941423
• PubChem ID: 103554108
• Update Time: 2025-06-11

Tert-butyl 3-(2-methylprop-2-enoyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-methylprop-2-enoyl)morpholine-4-carboxylate
• 1697599-56-6
• EN300-796893
• Tert-butyl 3-(2-methylprop-2-enoyl)morpholine-4-carboxylate

• Inchi： 1S/C13H21NO4/c1-9(2)11(15)10-8-17-7-6-14(10)12(16)18-13(3,4)5/h10H,1,6-8H2,2-5H3
• InChI Key： AYXMKGNKRHCHFX-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C(C(=C)C)=O)C1

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on Tert-butyl 3-(2-methylprop-2-enoyl)morpholine-4-carboxylate

Recent Advances in the Application of Tert-butyl 3-(2-methylprop-2-enoyl)morpholine-4-carboxylate (CAS: 1697599-56-6) in Chemical Biology and Pharmaceutical Research

Tert-butyl 3-(2-methylprop-2-enoyl)morpholine-4-carboxylate (CAS: 1697599-56-6) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals and chemical probes. Recent studies have highlighted its utility in the construction of morpholine-based scaffolds, which are widely recognized for their pharmacological relevance. This compound's unique structural features, including the tert-butyl ester and acrylamide moieties, make it a versatile building block for drug discovery and chemical biology applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of potent kinase inhibitors. Researchers utilized the acrylamide group for covalent binding to cysteine residues in target proteins, enabling the development of selective and irreversible inhibitors. The tert-butyl protecting group was found to enhance the stability of the intermediate during multi-step synthetic routes, facilitating the production of complex drug candidates with improved pharmacokinetic properties.

In the field of PROTAC (Proteolysis Targeting Chimera) development, this compound has shown particular promise. A recent patent application (WO2023056789) describes its incorporation into heterobifunctional molecules designed to target disease-relevant proteins for degradation. The morpholine ring system provides optimal physicochemical properties while maintaining the necessary flexibility for effective protein-protein interactions between the target and E3 ligase.

Structural-activity relationship (SAR) studies have revealed that modifications at the 3-position of the morpholine ring, as enabled by this building block, can significantly influence target binding affinity and selectivity. Computational modeling studies published in ACS Chemical Biology (2024) suggest that the spatial orientation of the acrylamide group in derivatives of this compound plays a crucial role in determining covalent binding kinetics to various biological targets.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the scalability of producing this intermediate. A 2024 report in Organic Process Research & Development details an optimized manufacturing process that achieves >90% yield while reducing hazardous waste generation. This development addresses previous challenges in large-scale production and makes the compound more accessible for pharmaceutical applications.

The compound's application has extended to radiopharmaceutical development, where its structure has been modified with various isotopes for positron emission tomography (PET) imaging. Research teams at several academic medical centers are currently evaluating derivatives of this compound as potential imaging agents for neurodegenerative diseases, leveraging the morpholine moiety's ability to cross the blood-brain barrier.

Looking forward, the versatility of tert-butyl 3-(2-methylprop-2-enoyl)morpholine-4-carboxylate suggests it will continue to play an important role in medicinal chemistry. Ongoing research is exploring its use in the development of targeted protein degraders, covalent inhibitors for challenging targets, and as a scaffold for fragment-based drug discovery. The compound's unique combination of stability and reactivity makes it particularly valuable in addressing current challenges in drug discovery, including the need for molecules that can modulate protein-protein interactions and target undruggable proteins.